Cas no 38030-57-8 (all-trans 4-Keto Retinoic Acid)

• Product Name: all-trans 4-Keto Retinoic Acid
• CAS No: 38030-57-8
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 825702
• PubChem ID: 329748480
• Update Time: 2025-06-08

all-trans 4-Keto Retinoic Acid Chemical and Physical Properties

Names and Identifiers

• all-trans 4-Keto Retinoic Acid
• 4-KETO ALL-TRANS-RETINOIC ACID
• ETHYL (4-FLUORO-2-METHYLBENZOYL) ACETATE
• 4-keto-Retinoic Acid
• 4-Ketoretinoic Acid
• 4-oxo-all-rans-retinoic acid
• 4-oxo-all-trans-retinoic acid
• 4-Oxo-atRA
• 4-oxo-Retinoic acid
• 4-Oxoretinoic Acid
• 4-Oxotretinoin
• all-trans-4-Oxoretinoic Acid
• (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-3-oxo-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
• (2E,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-3-OXO-1-CYCLOHEXENYL)NONA-2,4,6,8-TETRAENOIC ACID
• CS-0065386
• 4-Oxo-all-trans-retinoate
• CHEMBL104049
• (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• 4-Oxoretinoate
• Q27074387
• 4-Keto 13-cis-Retinoic Acid
• DTXSID20865895
• LMPR01090026
• Ro 12-4824
• RO-12-4824
• CJN45G18UA
• NS00121598
• (2E,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-3-OXO-1-CYCLOHEXENYL)NONA-2,4,6,8-TETRAENOICACID
• 38030-57-8
• RO-11-4824
• DTXCID301333643
• G12801
• GLXC-27125
• 4-Oxoretinoic acid, analytical standard
• CHEBI:80656
• 4-Oxo-isotretinoin
• 4-oxo-Tretinoin
• SCHEMBL161113
• 4-Oxo-(9-cis,13-cis)-RetinoicAcid
• HY-107494A
• Ro 11-4824
• MS-24622
• 4-eto 13-is-etinoic acid; 4-Oxoisotretinoin
• UNII-CJN45G18UA
• all-trans-4-Oxo-retinoic acid
• (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
• GTPL2741
• GGCUJPCCTQNTJF-FRCNGJHJSA-N
• Retinoic acid, 4-oxo-
• (E)-3,7-Dimethyl-9-(2,6,6-trimethyl-3-oxo-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
• AKOS040759128

• MDL： MFCD00870472
• Inchi： 1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13+
• InChI Key： GGCUJPCCTQNTJF-FRCNGJHJSA-N
• SMILES： O=C1C(C)=C(/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C)C(C)(C)CC1

Computed Properties

• Exact Mass: 314.18800
• Monoisotopic Mass: 314.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Stability/Shelf Life: Store Dry in Freezer at -20°C for up to 1 year; in Solution at -20°C for up to 3 Months.
• PSA: 54.37000
• LogP: 4.78160

all-trans 4-Keto Retinoic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids

Additional information on all-trans 4-Keto Retinoic Acid

Introduction to All-Trans 4-Keto Retinoic Acid (CAS No. 38030-57-8)

All-Trans 4-Keto Retinoic Acid, with the chemical identifier CAS No. 38030-57-8, is a significant compound in the field of biochemical research and pharmaceutical development. This compound belongs to the retinoic acid family, which is well-documented for its diverse biological activities, particularly in the regulation of cellular differentiation, growth, and apoptosis. The structural uniqueness of All-Trans 4-Keto Retinoic Acid lies in its keto group substitution, which distinguishes it from other retinoic acid derivatives and imparts distinct pharmacological properties.

The retinoic acid pathway is a critical signaling mechanism in mammals, influencing various physiological processes such as embryonic development, skin homeostasis, and immune responses. Among the numerous retinoic acid derivatives, All-Trans 4-Keto Retinoic Acid has garnered attention due to its potential therapeutic applications. Recent studies have highlighted its role in modulating inflammatory responses and its potential as an anti-cancer agent. The compound’s ability to interact with retinoic acid receptors (RARs) and retinoid X receptors (RXRs) makes it a promising candidate for drug development.

One of the most compelling aspects of All-Trans 4-Keto Retinoic Acid is its mechanism of action. Unlike conventional retinoic acids, which can sometimes exhibit toxicity at high doses, this derivative has shown enhanced selectivity for certain RAR subtypes. This selectivity is crucial for minimizing side effects while maintaining therapeutic efficacy. For instance, research indicates that All-Trans 4-Keto Retinoic Acid may be particularly effective in treating certain types of leukemia by inducing differentiation of cancer cells without significantly affecting healthy cells.

In recent years, the application of computational modeling and high-throughput screening has accelerated the discovery of novel retinoic acid derivatives like All-Trans 4-Keto Retinoic Acid. These advancements have allowed researchers to predict binding affinities and pharmacokinetic profiles with greater accuracy, facilitating the design of more effective drugs. For example, molecular dynamics simulations have revealed that the keto group in All-Trans 4-Keto Retinoic Acid enhances its stability in biological environments, thereby prolonging its half-life and improving bioavailability.

The compound’s potential extends beyond oncology. Studies have demonstrated its efficacy in treating inflammatory skin disorders such as psoriasis and eczema. The anti-inflammatory properties of All-Trans 4-Keto Retinoic Acid are attributed to its ability to suppress nuclear factor kappa B (NF-κB) signaling pathways, which are central to inflammation. This mechanism offers a novel therapeutic approach for managing chronic inflammatory conditions where traditional treatments may fall short.

Furthermore, emerging research suggests that All-Trans 4-Keto Retinoic Acid may play a role in neuroprotection. Animal models have shown that this compound can mitigate neurodegenerative damage by activating neurotrophic factors and reducing oxidative stress. These findings are particularly intriguing given the growing prevalence of neurodegenerative diseases worldwide. While human clinical trials are still in progress, preliminary results are promising and warrant further investigation.

The synthesis of presents unique challenges due to its structural complexity. However, advances in synthetic chemistry have made it more feasible to produce this compound on a larger scale. Modern synthetic routes often involve multi-step organic transformations starting from readily available precursors such as all-trans retinaldehyde or all-trans retinol. These methods have improved yield and purity, making it easier for researchers to conduct detailed biological studies.

The regulatory landscape for is evolving as its potential applications become clearer. Regulatory agencies are increasingly recognizing the importance of retinoic acid derivatives in modern medicine and are streamlining pathways for their approval. This positive trend bodes well for future clinical translations of research findings into market-ready therapies.

In conclusion, All-Trans 4-Keto Retinoic Acid (CAS No. 38030-57-8) represents a significant advancement in retinoid-based therapeutics. Its unique structure and multifaceted biological activities make it a versatile tool for addressing various medical conditions ranging from cancer to inflammatory diseases and neurodegenerative disorders. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in pharmaceuticals.